Cas no 2171732-40-2 (3-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid)

• Product Name: 3-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid
• CAS No: 2171732-40-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6362731
• PubChem ID: 165542115
• Update Time: 2025-05-21

3-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid
• 3-cyclopropyl-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}propanoic acid
• EN300-1480024
• 2171732-40-2

• Inchi： 1S/C27H32N2O5/c1-3-27(2,25(32)29-23(24(30)31)14-17-12-13-17)16-28-26(33)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： KDFVRLVXEPAVGE-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC1)NC(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid

3-Cyclopropyl-2-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171732-40-2, named 3-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and peptide synthesis. This compound is characterized by its unique structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanoic acid backbone. These structural features make it a valuable tool in the synthesis of bioactive molecules and peptide-based drugs.

The Fmoc group is widely recognized as a key protecting group in solid-phase peptide synthesis (SPPS). Its role in this compound is to temporarily block the amine functionality during the synthesis process, allowing for precise control over the sequence of amino acids in the growing peptide chain. Recent advancements in peptide synthesis have further highlighted the importance of such protecting groups in achieving high yields and purity in complex peptide constructions. The integration of the cyclopropyl group adds another layer of complexity to this molecule, potentially influencing its pharmacokinetic properties and bioavailability when incorporated into larger drug candidates.

Recent studies have explored the application of similar compounds in the development of novel therapeutic agents. For instance, researchers have investigated the use of Fmoc-containing peptides in targeted drug delivery systems, where these molecules serve as carriers for anticancer drugs or imaging agents. The propanoic acid backbone of this compound may also contribute to its ability to form stable conjugates with other biomolecules, enhancing its utility in drug design.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of Fmoc chemistry ensures that each step is highly controlled, minimizing side reactions and maximizing product purity. Innovations in catalytic methods and green chemistry practices have further improved the efficiency and sustainability of such syntheses, aligning with current trends in pharmaceutical research.

From a biological standpoint, this compound exhibits interesting properties that make it a promising candidate for further exploration. Its cyclopropyl group may impart unique stereochemical attributes, while the Fmoc group ensures compatibility with standard peptide coupling reagents. These characteristics position it as a versatile building block in the construction of bioactive peptides and small molecules.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of such compounds with greater accuracy. By leveraging molecular modeling techniques, scientists can design derivatives of this compound that target specific biological pathways or receptors. This approach has already yielded promising results in preclinical studies, suggesting that similar compounds may play a critical role in future therapeutic interventions.

In conclusion, 3-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}propanoic acid represents a cutting-edge molecule at the intersection of organic synthesis and medicinal chemistry. Its unique structure, combined with advances in synthetic methods and computational tools, positions it as a valuable asset in the development of innovative pharmaceuticals and biotechnological applications.